![molecular formula C14H16N2O B1479825 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole CAS No. 2098009-03-9](/img/structure/B1479825.png)
1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
Overview
Description
1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole, also known as EPPP, is a heterocyclic compound with a unique structure. It is a member of the pyrano[4,3-c]pyrazoles family, which is composed of a fused ring system consisting of a pyrazole and a pyran ring. The compound has been widely studied for its potential applications in the fields of medicine, agriculture, and materials science. The synthesis of EPPP has been extensively investigated, leading to the development of a variety of synthetic methods. In addition, the compound has been investigated for its biochemical and physiological effects, as well as its potential applications in scientific research.
Scientific Research Applications
Pharmacology
1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole: has potential applications in pharmacology due to its structural characteristics. It can serve as a scaffold for the development of new therapeutic agents. The compound’s ability to interact with various biological targets can be harnessed to create drugs with specific actions, such as enzyme inhibition or receptor modulation .
Material Science
In material science, this compound could be utilized in the synthesis of novel organic materials. Its unique structure may contribute to the development of materials with specific optical or electronic properties, which could be valuable in creating advanced sensors or semiconductors .
Chemical Synthesis
This compound plays a role in chemical synthesis as a building block for the construction of complex molecules. Its versatility allows for the introduction of various functional groups, which can lead to the synthesis of a wide range of chemical entities with potential applications in different industries .
Analytical Chemistry
In analytical chemistry, 1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole could be used as a standard or reference compound in chromatographic analysis. It may help in the calibration of equipment or serve as a comparison standard in the quantification of substances .
Life Sciences
The compound’s potential biological activity makes it a candidate for research in life sciences. It could be used in studies related to cell biology, biochemistry, or molecular biology to understand cellular processes or to identify new biological pathways .
Chromatography
In chromatography, this compound could be employed as a precursor for the synthesis of stationary phases or as a ligand in affinity chromatography. Its structure could provide selective interactions with analytes, improving separation efficiency .
properties
IUPAC Name |
1-ethyl-3-phenyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c1-2-16-13-8-9-17-10-12(13)14(15-16)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILTTZQWQPNSGSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(COCC2)C(=N1)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-3-phenyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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